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Compound of Interest

Compound Name: Propiolic Acid Sodium Salt

CAS No.: 920-38-7

Cat. No.: B1598384 Get Quote

Executive Summary
Sodium propiolate (Sodium prop-2-ynoate) is the sodium salt of propiolic acid, serving as a

critical C3 synthon in organic synthesis, particularly for "Click" chemistry (CuAAC) and the

synthesis of heterocycles. While significantly more stable than its parent compound, propiolic

acid (which is explosively unstable), the sodium salt retains a high-energy triple bond and is

prone to specific degradation pathways that differ from saturated analogs like sodium

propionate.

Critical Warning: Do not confuse Sodium Propiolate (Acetylenic) with Sodium Propionate

(Saturated). The former possesses a terminal alkyne capable of forming shock-sensitive

acetylides with heavy metals and undergoing exothermic polymerization.

This guide defines the physicochemical stability profile of sodium propiolate and establishes a

self-validating storage protocol to ensure reagent integrity during drug development workflows.

Part 1: Physicochemical Stability Profile
The Stability Paradox
Sodium propiolate exists in a metastable state. The ionic bond between the carboxylate (

) and sodium (
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) stabilizes the molecule relative to the free acid. However, the electron-withdrawing nature of
the

-hybridized alkyne carbon adjacent to the carbonyl group creates a "push-pull" electronic
environment that is susceptible to environmental triggers.

Property Specification Critical Note

Formula
Terminal alkyne is the reactive

site.

Hygroscopicity High
Absorbs atmospheric moisture

rapidly.

Reactivity Nucleophilic/Electrophilic

Acts as a nucleophile at the

carbon; electrophilic at the

carbonyl.

Thermal Limit Decomp > 150°C (Est.)
Do not heat dry solids.

Decarboxylation is exothermic.

Degradation Mechanisms
Understanding the causality of degradation is essential for designing storage protocols.

Hydrolysis-Driven Reversion (The Primary Risk): In the presence of moisture, the salt

establishes an equilibrium with propiolic acid.

Risk: Free propiolic acid is thermally unstable and can polymerize explosively. Even trace
hydrolysis lowers the decomposition temperature of the bulk solid.

Decarboxylation: Thermal energy causes the loss of

. In the absence of a proton source, this can generate sodium acetylide (

), a highly reactive species.

Heavy Metal Metathesis: Contact with Copper (Cu), Silver (Ag), or Mercury (Hg) allows the

terminal proton to be exchanged, forming heavy metal acetylides. Risk:[1][2][3]Shock-

sensitive explosion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://datasheets.scbt.com/sc-251043.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0557
http://www.schaeffer-trading.com/wp-content/uploads/2021/03/HY0E_e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Visualization
The following diagram illustrates the degradation pathways triggered by environmental

excursions.
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Figure 1: Degradation pathways of Sodium Propiolate. Note the central role of moisture in

regenerating the unstable free acid.

Part 2: Storage & Handling Protocols[2][4]
The "Dry-Cold-Inert" Standard
To maintain purity >98% for drug development applications, the following storage conditions

are mandatory. This protocol prevents the hydrolysis equilibrium described in Section 1.2.
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Parameter Condition Scientific Rationale

Temperature -20°C ± 5°C

Kinetic suppression of

polymerization; significantly

safer than 4°C for long-term

storage.

Atmosphere Argon or Nitrogen

Displaces moisture and

oxygen. Argon is preferred

(heavier than air) for solid

powders.

Container Amber Glass + Parafilm

Amber glass blocks UV (which

can initiate radical

polymerization). Parafilm

creates a secondary moisture

barrier.

Desiccant Required

Store the primary container

inside a secondary jar

containing activated silica gel

or Drierite.

Handling Workflow (Self-Validating)
This workflow ensures that the material is not degraded before it enters the reaction vessel.

Equilibration: Remove the container from the freezer (-20°C) and place it in a desiccator.

Allow to warm to room temperature (20-25°C) before opening.

Why? Opening a cold container in humid lab air causes immediate condensation on the

powder, triggering hydrolysis.

Inspection: Check appearance.

Pass: White to off-white, free-flowing powder.

Fail: Yellow/Brown discoloration, clumping, or "vinegar-like" odor (indicates hydrolysis to

propiolic acid).
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Weighing: Perform weighing quickly. If high precision is needed, weigh inside a glovebox or

use a "weighing boat" technique under a funnel of Argon.

Resealing: Purge the headspace with Argon before resealing. Wrap cap with Parafilm.

Synthesis/Purification Note
If synthesizing sodium propiolate in-house (e.g., neutralizing propiolic acid with NaOEt):

Temperature Control: The neutralization is exothermic. Maintain reaction < 0°C.

Solvent: Use anhydrous Ethanol or Methanol.

Precipitation: The salt is less soluble in cold ethanol. Filter cold and dry under high vacuum

to remove all protic solvents.

Part 3: Quality Control & Validation
Trust but verify. Before committing valuable GMP starting materials to a reaction with sodium

propiolate, run this quick QC panel.

1H-NMR Validation
Dissolve a small sample (~5mg) in

.

Target Signal: Singlet at

ppm (Acetylenic proton).

Impurity Check: Look for signals associated with polymerization (broad multiplets in the

alkene/aromatic region) or free acid shifts (if pH is not controlled).

Note: In

, the acetylenic proton may exchange over time, but the signal should be distinct from
saturated propionate (

ppm).
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IR Spectroscopy (ATR)
Diagnostic Peak: Strong, sharp absorption at ~2100-2120 cm⁻¹ (C≡C stretching).

Carbonyl: Strong carboxylate stretches at ~1550-1600 cm⁻¹.

Failure Mode: Disappearance of the C≡C peak or broadening indicates polymerization.

Part 4: Emergency & Safety Protocols
Spills and Disposal[1]

Do NOT use metal dustpans or scoops (risk of friction-induced ignition if heavy metals are

present). Use plastic/antistatic scoops.

Quench: Slowly add the solid to a large volume of dilute sodium hydroxide (1M NaOH) to

ensure the salt remains deprotonated and soluble, then neutralize carefully.

Incompatibility Matrix
The following materials must be strictly segregated from Sodium Propiolate storage areas:
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Figure 2: Chemical incompatibility matrix. Red arrows indicate high-risk combinations.
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Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data

Sheet (SDS) provided by your supplier before handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. datasheets.scbt.com [datasheets.scbt.com]

2. ICSC 0557 - SODIUM PROPIONATE [chemicalsafety.ilo.org]

3. schaeffer-trading.com [schaeffer-trading.com]

To cite this document: BenchChem. [Technical Guide: Stability, Storage, and Handling of
Sodium Propiolate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598384#propiolic-acid-sodium-salt-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-propiolate
https://pubs.acs.org/doi/10.1021/cr0783479
https://www.benchchem.com/product/b1598384?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-251043.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0557
http://www.schaeffer-trading.com/wp-content/uploads/2021/03/HY0E_e.pdf
https://www.benchchem.com/product/b1598384#propiolic-acid-sodium-salt-stability-and-storage-conditions
https://www.benchchem.com/product/b1598384#propiolic-acid-sodium-salt-stability-and-storage-conditions
https://www.benchchem.com/product/b1598384#propiolic-acid-sodium-salt-stability-and-storage-conditions
https://www.benchchem.com/product/b1598384#propiolic-acid-sodium-salt-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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